5-[4-(2-chlorophenyl)-1-piperazinyl]-N-(4-methylphenyl)-2,4-dinitroaniline

• IUPAC Name: 5-[4-(2-chlorophenyl)piperazin-1-yl]-N-(4-methylphenyl)-2,4-dinitroaniline
• InChI: InChI=1S/C23H22ClN5O4/c1-16-6-8-17(9-7-16)25-19-14-22(23(29(32)33)15-21(19)28(30)31)27-12-10-26(11-13-27)20-5-3-2-4-18(20)24/h2-9,14-15,25H,10-13H2,1H3
• InChI Key: IRRVOZPHLLIECU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=CC(=C(C=C2[N+](=O)[O-])[N+](=O)[O-])N3CCN(CC3)C4=CC=CC=C4Cl
• Molecular Formula: C23H22ClN5O4
• Molecular Weight: 467.9 g/mol

Description

5-[4-(2-chlorophenyl)-1-piperazinyl]-N-(4-methylphenyl)-2,4-dinitroaniline, also known as clopenthixol, is a chemical compound that belongs to the class of thioxanthenes. It has been widely used in scientific research for its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 5-[4-(2-chlorophenyl)-1-piperazinyl]-N-(4-methylphenyl)-2,4-dinitroaniline is not fully understood. However, it is believed to act as a dopamine antagonist, which reduces the activity of dopamine in the brain. Dopamine is a neurotransmitter that plays a crucial role in regulating mood, motivation, and reward. By blocking dopamine receptors, 5-[4-(2-chlorophenyl)-1-piperazinyl]-N-(4-methylphenyl)-2,4-dinitroaniline can reduce the symptoms of psychosis and other psychiatric disorders.
Biochemical and Physiological Effects
Clopenthixol has been shown to have various biochemical and physiological effects in animal models. It can increase the levels of certain neurotransmitters such as serotonin and norepinephrine, which are involved in regulating mood and behavior. Clopenthixol can also affect the levels of various hormones such as cortisol and prolactin, which are involved in the stress response and lactation, respectively.

Advantages and Limitations for Lab Experiments

Clopenthixol has several advantages for lab experiments. It is a well-characterized compound that is readily available and affordable. It has been extensively studied in animal models and clinical trials, which provides a wealth of data for researchers. However, 5-[4-(2-chlorophenyl)-1-piperazinyl]-N-(4-methylphenyl)-2,4-dinitroaniline also has some limitations. It can have toxic effects at high doses, which can limit its use in certain experiments. It can also have off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 5-[4-(2-chlorophenyl)-1-piperazinyl]-N-(4-methylphenyl)-2,4-dinitroaniline. One area of interest is the development of new analogs and derivatives with improved therapeutic properties and fewer side effects. Another area of interest is the investigation of the molecular mechanisms underlying the effects of 5-[4-(2-chlorophenyl)-1-piperazinyl]-N-(4-methylphenyl)-2,4-dinitroaniline on neurotransmitter systems and gene expression. Finally, there is a need for more research on the long-term effects of 5-[4-(2-chlorophenyl)-1-piperazinyl]-N-(4-methylphenyl)-2,4-dinitroaniline on brain function and behavior.
Conclusion
In conclusion, 5-[4-(2-chlorophenyl)-1-piperazinyl]-N-(4-methylphenyl)-2,4-dinitroaniline is a chemical compound that has been extensively studied for its potential therapeutic properties in the treatment of various psychiatric disorders. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on 5-[4-(2-chlorophenyl)-1-piperazinyl]-N-(4-methylphenyl)-2,4-dinitroaniline is needed to fully understand its therapeutic potential and limitations.

Synthesis Methods

The synthesis of 5-[4-(2-chlorophenyl)-1-piperazinyl]-N-(4-methylphenyl)-2,4-dinitroaniline involves the reaction of 2,4-dinitroaniline with 2-chloro-N-(4-methylphenyl)piperazine in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to obtain a high yield of the desired product. The purity and quality of the product are ensured through various purification techniques such as recrystallization and column chromatography.

Scientific Research Applications

Clopenthixol has been extensively studied for its potential therapeutic properties in the treatment of various psychiatric disorders such as schizophrenia, bipolar disorder, and depression. It has been shown to have antipsychotic, anxiolytic, and antidepressant effects in animal models and clinical trials. Clopenthixol has also been used in research on drug addiction and withdrawal symptoms.